2-(Azaniumylmethyl)-4,5-dimethoxybenzenethiolate
Overview
Description
2-(Azaniumylmethyl)-4,5-dimethoxybenzenethiolate, also known as MMTS, is a chemical compound that is commonly used in scientific research. It is a thiol-modifying reagent that is used to block the sulfhydryl groups of proteins and peptides. MMTS is a highly reactive compound that can react with cysteine residues in proteins, which makes it useful in a variety of biochemical and physiological studies.
Mechanism of Action
2-(Azaniumylmethyl)-4,5-dimethoxybenzenethiolate reacts with the sulfhydryl groups of proteins and peptides by forming a covalent bond with the cysteine residue. This reaction blocks the reactive thiol group, which can be used to study the structure and function of the protein or peptide.
Biochemical and Physiological Effects:
2-(Azaniumylmethyl)-4,5-dimethoxybenzenethiolate has a variety of biochemical and physiological effects, depending on the protein or peptide being studied. It can affect enzyme kinetics, protein-protein interactions, and protein folding. 2-(Azaniumylmethyl)-4,5-dimethoxybenzenethiolate can also be used to study the role of cysteine residues in protein function and regulation.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 2-(Azaniumylmethyl)-4,5-dimethoxybenzenethiolate in lab experiments is its high reactivity with cysteine residues. This makes it a useful tool for studying proteins and peptides that contain cysteine residues. However, 2-(Azaniumylmethyl)-4,5-dimethoxybenzenethiolate can also react with other amino acids, which can lead to non-specific modifications. Additionally, 2-(Azaniumylmethyl)-4,5-dimethoxybenzenethiolate can be toxic to cells at high concentrations, which can limit its use in certain experiments.
Future Directions
There are many future directions for the use of 2-(Azaniumylmethyl)-4,5-dimethoxybenzenethiolate in scientific research. One area of interest is the development of new thiol-blocking reagents that are more specific and less toxic than 2-(Azaniumylmethyl)-4,5-dimethoxybenzenethiolate. Another area of interest is the use of 2-(Azaniumylmethyl)-4,5-dimethoxybenzenethiolate in the study of protein-protein interactions and protein folding. Finally, 2-(Azaniumylmethyl)-4,5-dimethoxybenzenethiolate can be used in the development of new drugs and therapies that target specific cysteine residues in proteins.
Scientific Research Applications
2-(Azaniumylmethyl)-4,5-dimethoxybenzenethiolate is widely used in scientific research as a thiol-blocking reagent. It is used to modify the sulfhydryl groups of proteins and peptides, which can be used to study the structure and function of these molecules. 2-(Azaniumylmethyl)-4,5-dimethoxybenzenethiolate is also used in a variety of biochemical and physiological studies, including enzyme kinetics, protein-protein interactions, and protein folding.
properties
IUPAC Name |
2-(azaniumylmethyl)-4,5-dimethoxybenzenethiolate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H13NO2S/c1-11-7-3-6(5-10)9(13)4-8(7)12-2/h3-4,13H,5,10H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DCKCQYODBXYOFV-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C(=C1)C[NH3+])[S-])OC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H13NO2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00426746 |
Source
|
| Record name | ZINC02512498 | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00426746 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
199.27 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(Azaniumylmethyl)-4,5-dimethoxybenzenethiolate | |
CAS RN |
21407-29-4 |
Source
|
| Record name | ZINC02512498 | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00426746 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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